(E)-1-(3-chlorophenyl)-3-(2-oxo-3-((tetrahydrofuran-2-yl)methyl)-2,3-dihydroquinazolin-4(1H)-ylidene)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[2-oxo-3-(oxolan-2-ylmethyl)quinazolin-4-yl]urea
• InChI: InChI=1S/C20H19ClN4O3/c21-13-5-3-6-14(11-13)22-19(26)24-18-16-8-1-2-9-17(16)23-20(27)25(18)12-15-7-4-10-28-15/h1-3,5-6,8-9,11,15H,4,7,10,12H2,(H2,22,24,26)
• InChI Key: DCLSMDBQTDXUJH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C(=C3C=CC=CC3=NC2=O)NC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C20H19ClN4O3
• Molecular Weight: 398.8 g/mol

Description

(E)-1-(3-chlorophenyl)-3-(2-oxo-3-((tetrahydrofuran-2-yl)methyl)-2,3-dihydroquinazolin-4(1H)-ylidene)urea is a useful research compound. Its molecular formula is C20H19ClN4O3 and its molecular weight is 398.85. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Approaches

Research has demonstrated innovative synthetic methods involving compounds structurally related to (E)-1-(3-chlorophenyl)-3-(2-oxo-3-((tetrahydrofuran-2-yl)methyl)-2,3-dihydroquinazolin-4(1H)-ylidene)urea, focusing on their potential as probes and their synthesis through unique electrophile and nucleophile interactions. For instance, the synthesis of 3-substituted 2-nitromethylenetetrahydrothiophene and -tetrahydrofuran as drosophila nicotinic receptor probes employs alpha-nitro ketone intermediates in novel roles, demonstrating the chemical versatility and potential applications in biological research (Zhang, Tomizawa, & Casida, 2004).

Antimicrobial Activity

Another significant area of application is in antimicrobial research, where derivatives of quinazolinone, akin to the queried compound, have been synthesized and evaluated for their antimicrobial properties. For example, the preparation of new 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones and their evaluation for antimicrobial activities have yielded compounds with notable efficacy against standard pathogens, highlighting the potential of these derivatives in developing new antimicrobial agents (Patel & Shaikh, 2011).

Anti-inflammatory and Analgesic Agents

Further research into quinazolinone derivatives has explored their potential as anti-inflammatory and analgesic agents, indicating the therapeutic applications of these compounds. The synthesis of novel 4(3H)-quinazolinone derivatives has been investigated for their anti-inflammatory and analgesic activities, demonstrating the broad potential of these compounds in medicinal chemistry and pharmaceutical development (Farag et al., 2012).